Cas no 400776-47-8 (2-(2-chloropyridin-4-yl)thiazole-4-carboxylic acid)

• Product Name: 2-(2-chloropyridin-4-yl)thiazole-4-carboxylic acid
• CAS No: 400776-47-8
• MF: C₉H₅ClN₂O₂S
• MW: 240.666199445724
• CID: 2120974
• PubChem ID: 83298234
• Update Time: 2025-04-21

2-(2-chloropyridin-4-yl)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyridin-4-yl)thiazole-4-carboxylic acid
• 400776-47-8
• DA-06152

• Inchi： 1S/C9H5ClN2O2S/c10-7-3-5(1-2-11-7)8-12-6(4-15-8)9(13)14/h1-4H,(H,13,14)
• InChI Key： XXVCTUUVELRVCN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1=NC(C(=O)O)=CS1

Computed Properties

• Exact Mass: 239.9760263Da
• Monoisotopic Mass: 239.9760263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.3Ų